Cas no 24312-00-3 (Castalagin)

Castalagin is a hydrolyzable tannin belonging to the ellagitannin subclass, derived primarily from oak wood and other plant sources. It is characterized by its complex polyphenolic structure, which confers strong antioxidant and chelating properties. Castalagin exhibits notable stability under physiological conditions, making it valuable for research in oxidative stress modulation and metal ion sequestration. Its ability to interact with proteins and polysaccharides also lends utility in studies of molecular binding and inhibition. The compound’s high purity and well-defined structure ensure reproducibility in experimental applications, particularly in biochemistry and pharmacology. Castalagin is often employed as a reference standard in analytical methodologies due to its consistent chromatographic behavior.

Castalagin structure

Product Name:Castalagin

CAS No:24312-00-3

MF:C₄₁H₂₆O₂₆

MW:934.629554271698

CID:258310

PubChem ID:168165

Update Time:2025-07-15

Castalagin Chemical and Physical Properties

Names and Identifiers

- Castalagin
- (-)-Vasicin
- (-)-vasicine
- (-)-vermiculine
- (-)-vescalagin
- (R)-1,2,3,9-tetrahydro-pyrrolo[2,1-b]quinazolin-3-ol
- AC1L9DO5
- C10733
- CTK0A4496
- I14-15409
- STOCK1N-54068
- (33β)-Vescalagin
- NSC 297535
- UNII-BZ58QSX2MQ
- NSC297812
- NSC-297535
- DTXSID201029283
- BZ58QSX2MQ
- 7,8,9,12,13,14,25,26,27,30,31,32,35,36,37,46-hexadecahydroxy-3,18,21,41,43-pentaoxanonacyclo[27.13.3.138,42.02,20.05,10.011,16.023,28.033,45.034,39]hexatetraconta-5,7,9,11,13,15,23,25,27,29(45),30,32,34(39),35,37-pentadecaene-4,17,22,40,44-pentone
- CHEMBL607711
- CE78QAZ4U2
- Vescalagin (Castalagin)
- Q5049581
- NSC-297812
- NS00094561
- Vescalagin, (33beta)-
- NSC297535
- 36001-47-5
- NSC 297812
- 7, 8, 9, 12, 13, 14, 25, 26, 27, 30, 31, 32, 35, 36, 37, 46-hexadecahydroxy-3, 18, 21, 41, 43-pentaoxanonacyclo[27.13.3.138, 42.02, 20.05, 10.011, 16.023, 28.033, 45.034, 39]hexatetraconta-5, 7, 9, 11, 13, 15, 23, 25, 27, 29(45), 30, 32, 34(39), 35, 37-pentadecaene-4, 17, 22, 40, 44-pentone
- Vescalagin
- 24312-00-3
- UNII-CE78QAZ4U2
- SCHEMBL12477174
- CHEMBL451228
- 32H-29,5,9-(EPOXYETHANYLYLIDYNE)-1,30-METHANO-14H,16H-DIBENZO(H,O)DIBENZO(7,8:9,10)(1,5)DIOXACYCLOUNDECINO(3,2-B)(1,6)DIOXACYCLOHEPTADECIN-14,18,27,32,35-PENTONE, 15A,28A,29,30-TETRAHYDRO-2,3,4,6,7,8,10,11,12,20,21,22,23,24,25,33-HEXADECAHYDROXY-, STEREOISOMER
- SCHEMBL18779101
- (1R,2R,20R,42S,46S)-7,8,9,12,13,14,25,26,27,30,31,32,35,36,37,46-Hexadecahydroxy-3,18,21,41,43-pentaoxanonacyclo[27.13.3.138,42.02,20.05,10.011,16.023,28.033,45.034,39]hexatetraconta-5,7,9,11,13,15,23,25,27,29(45),30,32,34(39),35,37-pentadecaene-4,17,22,40,44-pentone
- STEREOISOMER OF 15A,28A,29,30-TETRAHYDRO-2,3,4,6,7,8,10,11,12,20,21,22,23,24,25,33-HEXADECAHYDROXY-32H-29,5,9-(EPOXYETHANYLYLIDYNE)-1,30-METHANO-14H,16H-DIBENZO(H,O)DIBENZO(7,8:9,10)(1,5)DIOXACYCLOUNDECINO(3,2-B)(1,6)DIOXACYCLOHEPTADECIN-14,18,27,32,35-PENTONE
- 1-EPI-CASTALAGIN
- Inchi： 1S/C41H26O26/c42-8-1-5-12(24(48)21(8)45)13-6(2-9(43)22(46)25(13)49)39(60)65-34-11(4-63-37(5)58)64-38(59)7-3-10(44)23(47)26(50)14(7)15-18-16(28(52)32(56)27(15)51)17-19-20(30(54)33(57)29(17)53)31(55)35(66-41(19)62)36(34)67-40(18)61/h1-3,11,31,34-36,42-57H,4H2
- InChI Key： UDYKDZHZAKSYCO-UHFFFAOYSA-N
- SMILES： O1C(C2C3=C(C(=C(C=2C(C1C1C2C(COC(C4C=C(C(=C(C=4C4C(=C(C(=CC=4C(=O)O2)O)O)O)O)O)O)=O)OC(C2C=C(C(=C(C=2C2=C(C(=C(C3=C2C(=O)O1)O)O)O)O)O)O)=O)O)O)O)O)=O

Computed Properties

Exact Mass: 934.07100
Monoisotopic Mass: 934.07123093g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 16
Hydrogen Bond Acceptor Count: 26
Heavy Atom Count: 67
Rotatable Bond Count: 0
Complexity: 1960
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 5
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 455Å²

Experimental Properties

PSA: 455.18000
LogP: 1.31800

Castalagin Security Information

Hazardous Material transportation number：NONH for all modes of transport
Storage Condition：−20°C

Castalagin Pricemore >>

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XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	PHL83486-5MG	Castalagin	24312-00-3		5mg	¥5066.14	2023-09-09
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PhytoLab	83486-50mg	Castalagin	24312-00-3	≥ 95.0 %	50mg	€1705.5	2023-10-25
PhytoLab	83486-250mg	Castalagin	24312-00-3	≥ 95.0 %	250mg	€8053.75	2023-10-25
PhytoLab	83486-500mg	Castalagin	24312-00-3	≥ 95.0 %	500mg	€15160	2023-10-25
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